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6α-Prostaglandin I1 6α-Prostaglandin I1 6α-Prostaglandin I1 (6α-PGI1) is a stable Prostaglandin I2 (PGI2) analog resistant to hydrolysis in aqueous solutions. 6α-PGI1 promotes cyclic AMP accumulation in human thyroid slices and cells in a concentration dependent manner. However, it is about 10-fold less potent than the β-isomer and 100-fold less potent than PGI2 in eliciting the response. 6α-PGI1 exhibits an IC50 of 350 ng/ml for inhibition of ADP-induced platelet aggregation, which is nearly 900-fold higher than that observed for PGI2 (0.4 ng/ml).
Brand Name: Vulcanchem
CAS No.: 62777-90-6
VCID: VC0161042
InChI: InChI=1S/C20H34O5/c1-2-3-4-7-14(21)10-11-16-17-12-15(8-5-6-9-20(23)24)25-19(17)13-18(16)22/h10-11,14-19,21-22H,2-9,12-13H2,1H3,(H,23,24)/b11-10+/t14-,15+,16+,17+,18+,19-/m0/s1
SMILES: O[C@H]1[C@H](/C=C/[C@@H](O)CCCCC)[C@@H](C[C@](CCCCC(O)=O)([H])O2)[C@@H]2C1
Molecular Formula: C20H34O5
Molecular Weight: 354.5

6α-Prostaglandin I1

CAS No.: 62777-90-6

Reference Standards

VCID: VC0161042

Molecular Formula: C20H34O5

Molecular Weight: 354.5

6α-Prostaglandin I1 - 62777-90-6

CAS No. 62777-90-6
Product Name 6α-Prostaglandin I1
Molecular Formula C20H34O5
Molecular Weight 354.5
Standard InChI InChI=1S/C20H34O5/c1-2-3-4-7-14(21)10-11-16-17-12-15(8-5-6-9-20(23)24)25-19(17)13-18(16)22/h10-11,14-19,21-22H,2-9,12-13H2,1H3,(H,23,24)/b11-10+/t14-,15+,16+,17+,18+,19-/m0/s1
Standard InChIKey RJADQDXZYFCVHV-WDONHGPHSA-N
SMILES O[C@H]1[C@H](/C=C/[C@@H](O)CCCCC)[C@@H](C[C@](CCCCC(O)=O)([H])O2)[C@@H]2C1
Description 6α-Prostaglandin I1 (6α-PGI1) is a stable Prostaglandin I2 (PGI2) analog resistant to hydrolysis in aqueous solutions. 6α-PGI1 promotes cyclic AMP accumulation in human thyroid slices and cells in a concentration dependent manner. However, it is about 10-fold less potent than the β-isomer and 100-fold less potent than PGI2 in eliciting the response. 6α-PGI1 exhibits an IC50 of 350 ng/ml for inhibition of ADP-induced platelet aggregation, which is nearly 900-fold higher than that observed for PGI2 (0.4 ng/ml).
Synonyms 6α-PGI1;5,6α-dihydro PGI2
Reference 1.Patrono, C.,Rotella, C.M.,Toccafondi, R.S., et al. Prostacyclin stimulates the adenylate cyclase system of human thyroid tissue. Prostaglandins 22(1), 105-115 (1981).
Last Modified Aug 20 2021
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